Cas no 78291-80-2 (Imidazo[2,1-b]benzothiazole, 2,3-dihydro-2-phenyl-)

• Product Name: Imidazo[2,1-b]benzothiazole, 2,3-dihydro-2-phenyl-
• CAS No: 78291-80-2
• MF: C₁₅H₁₂N₂S
• MW: 252.334181785583
• CID: 4186655
• PubChem ID: 12892101
• Update Time: 2025-04-24

Imidazo[2,1-b]benzothiazole, 2,3-dihydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]benzothiazole, 2,3-dihydro-2-phenyl-
• 2-phenyl-2,3-dihydrobenzo[d]imidazo[2,1-b]thiazole
• MFCD15072149
• AB89136
• 4-PHENYL-7-THIA-2,5-DIAZATRICYCLO[6.4.0.0(2),?]DODECA-1(12),5,8,10-TETRAENE
• DB-423625
• SCHEMBL11007692
• MFCD11112169
• HMS3326D04
• LS-14374
• 78291-80-2
• SY056776
• SY060068

• Inchi： 1S/C15H12N2S/c1-2-6-11(7-3-1)12-10-17-13-8-4-5-9-14(13)18-15(17)16-12/h1-9,12H,10H2
• InChI Key： YGCWPCVAVSIFLO-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N2CC(C3=CC=CC=C3)N=C12

Computed Properties

• Exact Mass: 252.07211956Da
• Monoisotopic Mass: 252.07211956Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.9Ų